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Compound of Interest

Compound Name: Isovalerophenone

Cat. No.: B1672632

Technical Support Center: Isovalerophenone Waste
Management

This guide provides best practices for the safe handling and disposal of Isovalerophenone
waste, tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQSs)

Q1: What is Isovalerophenone and what are its primary hazards?

Al: Isovalerophenone, also known as 3-methyl-1-phenylbutan-1-one, is a colorless to pale
yellow liquid.[1][2][3] It is classified as a hazardous substance that causes skin irritation (H315),

serious eye irritation (H319), and may cause respiratory irritation (H335).[1][4] It is also a
combustible liquid.[5]

Q2: What immediate steps should be taken in case of accidental exposure to
Isovalerophenone?

A2:

» Eye Contact: Immediately rinse cautiously with water for several minutes. If present, remove
contact lenses and continue rinsing. If eye irritation persists, seek medical advice or
attention.[2]
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o Skin Contact: Wash the affected area with plenty of water. If skin irritation occurs, get
medical advice.[2] Contaminated clothing should be removed and washed before reuse.[2]

 Inhalation: Move the person to fresh air and ensure they are comfortable for breathing. If you
feel unwell, call a poison center or doctor.[2]

Q3: What are the proper storage conditions for Isovalerophenone waste?

A3: Isovalerophenone waste should be stored in a tightly closed, properly labeled container in
a dry, cool, and well-ventilated area.[1][2][3][5] It should be kept away from heat and sources of
ignition.[6]

Q4: Can | dispose of small amounts of Isovalerophenone waste down the drain?

A4: No. Hazardous chemicals like Isovalerophenone must never be poured down the drain.[7]
This method of disposal can lead to environmental contamination and is a regulatory violation.

Q5: Who is responsible for the disposal of Isovalerophenone waste?

A5: The generator of the waste is responsible for its safe management from generation to
disposal.[8][9] This involves proper identification, accumulation, and arrangement for transport
by an authorized hazardous waste handler to a permitted treatment, storage, and disposal
facility (TSDF).[8][10]

Troubleshooting Guide

Issue 1: An unknown chemical has been mixed with Isovalerophenone waste.

e Solution: Do not mix unknown waste with other chemicals.[11] The container must be labeled
as "Unknown Chemical Waste" with the name of the faculty member or researcher
responsible.[11] Contact your institution's Environmental Health and Safety (EHRS) or
equivalent department for analysis and disposal, as this will require specialized handling and
may incur extra costs.[11]

Issue 2: The waste container for Isovalerophenone is leaking.

» Solution: Immediately ensure the area is well-ventilated and don appropriate Personal
Protective Equipment (PPE), including chemical-resistant gloves and eye protection.[5]
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Place the leaking container into a larger, compatible, and sealable container (overpack

drum). Absorb any spilled liquid with an inert material like sand or silica gel.[6] Report the

incident to your safety officer and arrange for an immediate pickup of the contained waste.

Issue 3: A spill of pure Isovalerophenone has occurred in the lab.

» Solution: Evacuate non-essential personnel from the area. Ensure adequate ventilation.

Wearing appropriate PPE (see Experimental Protocols below), contain the spill and then

absorb it using an inert absorbent material (e.g., sand, silica gel, acid binder).[6] Collect the

absorbed material into a suitable, closed container for disposal as hazardous waste.[6]

Clean the spill area thoroughly. For large spills, contact your institution's emergency

response team.

Data Presentation

Table 1: Properties and Safety Information for Isovalerophenone

Property Value Reference
Chemical Formula C11H140 [1112][4]
Molecular Weight 162.23 g/mol [11[4115]
Appearance Colorless to pale yellow liquid [11[2][3]
Boiling Point 72-74 °C @ 3 mmHg [11[31[5]
Density 0.966 g/mL at 25 °C [11[31[5]
Flash Point 99 °C (210.2 °F) - closed cup [5]
Solubility Insoluble in water; soluble in o

alcohol and oils

Hazard Codes (GHS)

H315 (Skin Irritation), H319
(Eye Irritation), H335

(Respiratory lIrritation)

[1]14]

Storage Class

10 (Combustible liquids)

[5]

WGK (Water Hazard Class)

3 (severe hazard to water)

[1](31[5]
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Experimental Protocols
Protocol 1: Personal Protective Equipment (PPE) for
Handling Isovalerophenone

o Eye and Face Protection: Wear chemical safety goggles. If there is a significant splash risk,
a face shield should be worn in addition to goggles.[12]

e Skin Protection:

o Gloves: Wear chemical-resistant gloves. Thicker gloves generally offer better protection.
[13] Regularly check gloves for any signs of degradation or puncture and change them
frequently (e.g., every 30-60 minutes during prolonged handling).[13]

o Lab Coat/Gown: A long-sleeved lab coat or a chemical-resistant gown is required to
protect street clothes and skin.[14]

o Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume
hood. If ventilation is insufficient or for large-scale operations, a NIOSH-approved respirator
with an appropriate filter (e.g., type ABEK for organic vapors and particulates) is necessary.
[5] Surgical masks do not provide adequate protection.[12][13]

Protocol 2: Chemical Waste Disposal Procedure

o Waste Identification: All waste must be correctly identified. Isovalerophenone waste is
classified as hazardous due to its irritant properties and combustibility.[4][5][7]

o Container Selection: Use only appropriate, chemically compatible containers for waste
storage, preferably plastic.[7] Ensure the container is in good condition, with no leaks or
cracks.

e Labeling:

o Attach a hazardous waste tag to the container as soon as the first drop of waste is added.

[7]

o Clearly write the full chemical name "Isovalerophenone” and list all other constituents
and their approximate percentages. Do not use abbreviations.
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e Accumulation:
o Keep the waste container tightly closed at all times, except when adding waste.[7]

o Store the waste container in a designated "Satellite Accumulation Area" within the
laboratory.[7]

o Ensure that incompatible chemicals are not mixed. Isovalerophenone is incompatible
with strong oxidizing agents.[6]

o Requesting Pickup: Once the container is full or waste is no longer being generated, contact
your institution's EHRS department to schedule a waste pickup. Do not exceed the maximum
accumulation volume (typically 55 gallons) or time limits set by regulations.[7]

Visualizations
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Caption: Workflow for Safe Handling and Disposal of Isovalerophenone Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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